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Compound of Interest

Compound Name: Deps

Cat. No.: B1588253 Get Quote

This guide provides troubleshooting advice and frequently asked questions (FAQs) for

researchers, scientists, and drug development professionals working with differential

expression of proteins (DEP) analysis pipelines.

General Workflow and Key Problem Areas
A typical DEP analysis workflow involves several critical stages, each with potential pitfalls.

Understanding this workflow is the first step in effective troubleshooting.
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Data Acquisition Data Processing & QC Statistical Analysis Interpretation

Raw Mass Spec Data
(e.g., .raw, .mzML)

Peptide Identification &
Quantification (e.g., MaxQuant)

Quality Control
(e.g., CV, PCA) Normalization Missing Value Imputation Batch Effect Correction Differential Expression

Statistical Testing (e.g., limma)
Results Visualization

(Volcano Plot, Heatmap)
Downstream Analysis

(Pathway, GO Enrichment)
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PCA shows sample clustering
by technical variables

Identify source of batch effect
(e.g., date, instrument, reagents)

Discrete Batches?

Continuous Drift?

No

Apply ComBat algorithm

Yes

Apply LOESS or other
curve-fitting normalization

Yes

Re-run PCA to confirm
correction was successful

Proceed to Differential
Expression Analysis

Clustering corrected
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Volcano plot appears
'strange' or has no

significant hits

Is statistical power sufficient?
(e.g., enough replicates per group)

Was normalization effective?
(Check PCA/density plots)

Was the imputation method appropriate?
(MAR vs. MNAR)

Is the statistical test appropriate?
(e.g., t-test vs. limma)

Is the False Discovery Rate (FDR)
cutoff too stringent?

Increase replicate number
in future experiments

Try a different normalization
method (e.g., VSN, Quantile)

Re-evaluate missingness pattern
and choose a different method

Use an empirical Bayes method
like limma to improve power

Consider relaxing the FDR
threshold (e.g., from 0.01 to 0.05)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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